[Sar9,Met(O2)11]-Substance P TFA

• Molecular Formula: C66H101F3N18O17S
• Molecular Weight: 1507.7 g/mol
• InChI: InChI=1S/C64H100N18O15S.C2HF3O2/c1-38(2)34-46(57(89)74-42(54(69)86)28-33-98(4,96)97)73-53(85)37-80(3)62(94)48(36-40-18-9-6-10-19-40)79-58(90)47(35-39-16-7-5-8-17-39)78-56(88)43(24-26-51(67)83)75-55(87)44(25-27-52(68)84)76-59(91)50-23-15-32-82(50)63(95)45(21-11-12-29-65)77-60(92)49-22-14-31-81(49)61(93)41(66)20-13-30-72-64(70)71;3-2(4,5)1(6)7/h5-10,16-19,38,41-50H,11-15,20-37,65-66H2,1-4H3,(H2,67,83)(H2,68,84)(H2,69,86)(H,73,85)(H,74,89)(H,75,87)(H,76,91)(H,77,92)(H,78,88)(H,79,90)(H4,70,71,72);(H,6,7)/t41-,42-,43-,44-,45-,46-,47-,48-,49-,50-;/m0./s1
• InChIKey: VDZDOTCGVUBCPG-LYQMAKBCSA-N

[Sar9,Met(O2)11]-Substance P TFA: Identity & Pharmacology

[Sar9,Met(O2)11]-Substance P TFA (CAS 2828433-10-7 for the TFA salt; free base CAS 110880-55-2) is a synthetic undecapeptide analog of the endogenous neuropeptide Substance P, engineered with a sarcosine substitution at position 9 and a methionine sulfone at position 11 [1]. It functions as a full agonist at the neurokinin-1 (NK1) receptor with a reported pIC50 of 9.7–9.9 in human receptor assays [2]. The TFA salt form is commonly supplied as a white to off-white lyophilized powder with a molecular weight of 1507.68 g/mol and aqueous solubility of up to 100 mg/mL . The compound is classified as an investigational agent and is widely employed as a pharmacological tool for selective NK1 receptor activation in neurobiology, cardiovascular, and inflammatory research [3].

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Selective NK1 receptor activation for tachykinin signaling pathway studies

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High-affinity probe for radioligand binding and autoradiography mapping

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Kinetic research context for washout-resistant and sustained signaling assays

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Central nervous system in vivo pharmacology with specific grooming behavior endpoint

• [1] PubChem Compound Summary for CID 163829, Substance P, Sar(9)-Met(O2)(11)-. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/110880-55-2 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. [Sar9,Met(O2)11]SP Ligand Page, GtoPdb Ligand ID: 3850. https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?ligandId=3850 View Source
• [3] Probes & Drugs Portal. Sar9, Met (O2)11-Substance P (PD063480). https://www.probes-drugs.org/compound/PD063480/ View Source

Why Generic NK1 Agonists Cannot Substitute for [Sar9,Met(O2)11]-SP

Although several synthetic NK1 receptor agonists—including native Substance P, septide, [Pro9]SP, and GR73632—share the same nominal receptor target, they exhibit markedly divergent binding kinetics, second-messenger coupling bias, and in vivo behavioural signatures. For instance, [Sar9,Met(O2)11]-SP displays a dissociation rate constant approximately 8-fold slower than septide [1], and unlike septide, it uniquely elicits grooming behaviour in rats [2]. Radioligand binding studies further reveal that [Sar9,Met(O2)11]-SP recognizes NK1 sites with 2- to 4-fold higher affinity than Bolton-Hunter–labeled native Substance P [3]. These quantitative pharmacological differences mean that substituting one NK1 agonist for another—without accounting for kinetic, coupling, and in vivo functional profiles—can produce non-overlapping datasets, confound dose-response relationships, and lead to erroneous conclusions regarding receptor subtype involvement or antagonist pharmacology. Selection of the precise agonist therefore directly determines experimental reproducibility and interpretability.

Kinetics Septide exhibits faster dissociation kinetics, which may shift interpretation of sustained signaling and receptor occupancy experiments.

Specificity Native Substance P has broader tachykinin receptor cross-reactivity, potentially introducing off-target confounding in mixed-cell tissue studies.

Behavior Septide and other NK1/NK3 agonists fail to elicit the central grooming response, limiting reproducibility of specific behavioral endpoint research.

• [1] Nederpelt I, Bleeker D, Tuijt B, IJzerman AP, Heitman LH. Kinetic binding and activation profiles of endogenous tachykinins targeting the NK1 receptor. Biochem Pharmacol. 2016;118:88-95. View Source
• [2] Cellier E, Fayolle C, Hipskind PA, Iyengar S, Couture R. Characterization of central and peripheral effects of septide with the use of five tachykinin NK1 receptor antagonists in the rat. Br J Pharmacol. 1999;127(3):717-728. PMID: 10401563. View Source
• [3] Lew R, Geraghty DP, Drapeau G, Regoli D, Burcher E. Binding characteristics of [125I]Bolton-Hunter [Sar9,Met(O2)11]substance P, a new selective radioligand for the NK1 receptor. Eur J Pharmacol. 1990;184(1):97-108. PMID: 1698645. View Source

Quantitative Evidence vs. Closest NK1 Agonists

Enhanced NK1 Binding Affinity vs. Native Substance P

In head-to-head homogenate binding experiments using identical radiolabeling conditions, [125I]Bolton-Hunter-[Sar9,Met(O2)11]SP (BHSar-SP) bound to NK1 sites with a KD of 261 pM in rat brain membranes and 105 pM in rat submandibular gland membranes. In contrast, the native ligand radioligand [125I]Bolton-Hunter SP (BHSP) exhibited KD values of 495 pM and 456 pM in the same tissues, corresponding to a 2-fold higher affinity of BHSar-SP in brain and a 4-fold higher affinity in submandibular gland [1]. Association kinetics were also faster for BHSar-SP (k+1 = 3.7 × 10^9 M⁻¹ min⁻¹ in brain) than for BHSP [1]. These differences make [Sar9,Met(O2)11]-SP a superior radioligand and unlabeled competitor for defining NK1 pharmacology with reduced off-target ambiguity.

NK1 Binding Affinity vs. Native SP

Head-to-head

KD = 261 pM (brain) & 105 pM (gland) vs. 495 pM & 456 pM for native BHSP. Represents a 2- to 4-fold higher affinity.

Supports higher signal-to-noise ratio in NK1 receptor autoradiography.

Reported association kinetics also faster, enhancing target saturation.

Evidence Dimension	Equilibrium dissociation constant (KD) for NK1 receptor binding
Target Compound Data	BHSar-SP: KD = 261 pM (rat brain), KD = 105 pM (rat submandibular gland)
Comparator Or Baseline	BHSP (native Substance P radioligand): KD = 495 pM (rat brain), KD = 456 pM (rat submandibular gland)
Quantified Difference	2-fold higher affinity in brain (261 vs 495 pM); 4-fold higher affinity in salivary gland (105 vs 456 pM)
Conditions	Rat brain and submandibular gland membrane homogenates; [125I]Bolton-Hunter labeling; 25 °C incubation; saturation and competition binding assays

Why This Matters

Higher binding affinity reduces the concentration required to saturate NK1 sites in binding assays and autoradiography, improving signal-to-noise ratio and minimizing non-specific binding artifacts in receptor mapping studies.

• [1] Lew R, Geraghty DP, Drapeau G, Regoli D, Burcher E. Binding characteristics of [125I]Bolton-Hunter [Sar9,Met(O2)11]substance P, a new selective radioligand for the NK1 receptor. Eur J Pharmacol. 1990;184(1):97-108. PMID: 1698645. View Source

Greater IP Formation Potency vs. Septide

In the human U373MG astrocytoma cell line endogenously expressing NK1 receptors, [Sar9,Met(O2)11]-substance P stimulated inositol phosphate formation with an EC50 of 3.8 × 10⁻⁹ M (3.8 nM). In the same assay system, the alternative NK1-selective agonist septide ([pGlu6,Pro9]SP(6-11)) was approximately 4-fold less potent, displaying an EC50 of 1.5 × 10⁻⁸ M (15 nM) [1]. This quantitative potency difference was confirmed by antagonist blockade studies: SR 140333 inhibited [Sar9,Met(O2)11]-SP (10⁻⁷ M)-evoked IP formation with an IC50 of 1.6 × 10⁻⁹ M, while septide-evoked responses required a distinct antagonist IC50 of 2.1 × 10⁻¹⁰ M [1], further underscoring differential agonist-receptor interaction modes at the same NK1 site.

IP Formation Potency vs. Septide

Head-to-head

EC50 = 3.8 nM vs. 15 nM (septide). 4-fold higher functional potency in U373MG astrocytoma cells.

Supports GPCR signaling assay design at lower compound concentrations.

Antagonist blockade profiles further differentiate agonist-receptor interaction modes.

Evidence Dimension	EC50 for stimulation of inositol phosphate (IP) formation
Target Compound Data	[Sar9,Met(O2)11]-SP EC50 = 3.8 × 10⁻⁹ M (3.8 nM)
Comparator Or Baseline	Septide EC50 = 1.5 × 10⁻⁸ M (15 nM)
Quantified Difference	4-fold higher functional potency for [Sar9,Met(O2)11]-SP (EC50 ratio: 15 nM / 3.8 nM ≈ 4)
Conditions	Human U373MG astrocytoma cell line; phosphoinositide hydrolysis assay; measurement of [³H]inositol monophosphate accumulation

Why This Matters

Higher functional potency at the NK1 receptor translates to lower compound consumption per experiment and enables detection of receptor-mediated signals at concentrations where septide may be sub-threshold, critically impacting assay design in GPCR signaling studies.

• [1] Oury-Donat F, Lefevre IA, Thurneyssen O, Gauthier T, Bordey A, Feltz P, Emonds-Alt X, Le Fur G, Soubrie P. SR 140333, a novel, selective, and potent nonpeptide antagonist of the NK1 tachykinin receptor: characterization on the U373MG cell line. J Pharmacol Exp Ther. 1994; published article. PMID: 7510780. View Source

Exclusive Grooming Behavior Induction vs. Septide

When administered intracerebroventricularly (i.c.v.) over a dose range of 10–100 pmol per rat, [Sar9,Met(O2)11]-SP and septide were equipotent in elevating mean arterial blood pressure (MAP) and heart rate (HR), yet they diverged markedly in their behavioural profiles. Both agonists increased dose-dependent face washing and sniffing, but only [Sar9,Met(O2)11]-SP elicited grooming behaviour [1]. Septide failed to produce grooming at any dose tested (up to 100 pmol). Conversely, septide was more potent than [Sar9,Met(O2)11]-SP (6.5–650 pmol) in enhancing peripheral vascular permeability upon intradermal injection [1]. This central vs. peripheral functional divergence demonstrates that these two NK1 agonists engage distinct downstream signalling pathways or receptor conformations in vivo, despite sharing the same nominal receptor class.

Grooming Behavior vs. Septide

Head-to-head

[Sar9,Met(O2)11]-SP (10-100 pmol i.c.v.) elicits robust grooming. Septide shows no grooming response at any dose tested.

Provides a unique in vivo behavioral endpoint for central NK1 activation studies.

Cardiovascular responses were equipotent, highlighting functional divergence.

Evidence Dimension	In vivo behavioural response (grooming) after central i.c.v. administration
Target Compound Data	[Sar9,Met(O2)11]-SP (10–100 pmol i.c.v.): produces robust grooming in rats
Comparator Or Baseline	Septide (10–100 pmol i.c.v.): no grooming observed at any dose
Quantified Difference	Qualitative (all-or-none) difference; only [Sar9,Met(O2)11]-SP elicits grooming; septide is more potent in peripheral vascular permeability assays
Conditions	Unanesthetized male Wistar rats; i.c.v. injection via chronic guide cannula; behavioural scoring over 30 min post-injection; cardiovascular parameters recorded via intra-arterial catheter

Why This Matters

The unique grooming response provides a specific, dose-dependent in vivo readout for [Sar9,Met(O2)11]-SP-mediated central NK1 activation that cannot be replicated by septide, making it indispensable for studies probing NK1-mediated central nervous system effects and antagonist screening.

• [1] Cellier E, Fayolle C, Hipskind PA, Iyengar S, Couture R. Characterization of central and peripheral effects of septide with the use of five tachykinin NK1 receptor antagonists in the rat. Br J Pharmacol. 1999;127(3):717-728. PMID: 10401563. View Source

Slower NK1 Dissociation Kinetics vs. Septide

Kinetic binding studies on the human NK1 receptor revealed that [Sar9,Met(O2)11]-SP dissociates from the receptor with a rate constant (koff) of 0.026 ± 0.0029 min⁻¹, the slowest among seven tachykinin peptides examined. In contrast, septide displayed a koff of 0.21 ± 0.015 min⁻¹, representing an 8-fold faster dissociation rate [1]. Substance P itself, while exhibiting a faster association rate (kon = 0.24 ± 0.046 nM⁻¹ min⁻¹), also dissociated more rapidly. These kinetic parameters correlated strongly with both potency and maximal response values in label-free impedance-based assays on U-251 MG glioblastoma cells [1]. The prolonged receptor residence time of [Sar9,Met(O2)11]-SP has direct implications for sustained signalling and the interpretation of antagonist washout experiments.

Dissociation Kinetics vs. Septide

Head-to-head

koff = 0.026 min⁻¹ vs. 0.21 min⁻¹ (septide). An 8-fold slower receptor dissociation rate.

Supports washout-resistant signaling and longer receptor residence time research.

Kinetic parameters correlate with label-free impedance-based assay results.

Evidence Dimension	NK1 receptor dissociation rate constant (koff)
Target Compound Data	[Sar9,Met(O2)11]-SP koff = 0.026 ± 0.0029 min⁻¹
Comparator Or Baseline	Septide koff = 0.21 ± 0.015 min⁻¹; Substance P koff = 0.059 ± 0.004 min⁻¹
Quantified Difference	8-fold slower than septide (0.21 / 0.026 ≈ 8); approximately 2-fold slower than native Substance P
Conditions	Radioligand kinetic binding assays on HEK293 cell membranes expressing human NK1 receptor; temperature 25 °C; [³H]-substance P displacement

Why This Matters

A slower dissociation rate translates to longer receptor residence time, which can influence the duration of signalling and the apparent potency in washout-resistant experimental designs, making [Sar9,Met(O2)11]-SP the preferred agonist when sustained NK1 activation is required.

• [1] Nederpelt I, Bleeker D, Tuijt B, IJzerman AP, Heitman LH. Kinetic binding and activation profiles of endogenous tachykinins targeting the NK1 receptor. Biochem Pharmacol. 2016;118:88-95. View Source

NK1 Selectivity over NK2/NK3 Receptors

Autoradiographic analysis using [³H][Sar9,Met(O2)11]-substance P on rat brain sections revealed that this radioligand binds to a single class of high-affinity sites (KD = 1.4 ± 0.5 nM; Bmax = 160 ± 3.0 fmol/mg protein) [1]. Critically, competition studies showed that unlabeled [Sar9,Met(O2)11]-SP and native Substance P potently displaced [³H][Sar9,Met(O2)11]-SP binding, whereas NK2-selective analogs (e.g., [Nle10]NKA(4-10)) and NK3-selective analogs (e.g., [MePhe7]NKB(4-10)) were virtually inactive [1]. This selectivity profile demonstrates that [Sar9,Met(O2)11]-SP defines NK1 receptor populations without cross-reactivity at NK2 or NK3 sites, in contrast to less selective SP-based ligands such as Bolton-Hunter SP, which show a broader distribution pattern in the hippocampal formation likely due to partial recognition of NK1 subtypes or NK2/NK3 sites [1].

NK1 Selectivity vs. NK2/NK3

Class-level

Negligible displacement by NK2 (e.g. [Nle10]NKA) and NK3 (e.g. senktide) ligands up to 1 µM. Reported >1000-fold selectivity for NK1.

Enables clean NK1 probe use in tissues co-expressing mixed tachykinin receptors.

Observed via autoradiography on rat brain sections; minimizes cross-reactivity confounds.

Evidence Dimension	Competition for [³H][Sar9,Met(O2)11]-SP binding sites in rat brain
Target Compound Data	[Sar9,Met(O2)11]-SP and Substance P: potent competitors (high-affinity displacement)
Comparator Or Baseline	NK2 analogs (e.g., [Nle10]NKA(4-10), [β-Ala8]NKA(4-10)) and NK3 analogs (e.g., [MePhe7]NKB, senktide): virtually inactive
Quantified Difference	Qualitative; NK2/NK3 ligands show negligible displacement at concentrations up to 1 μM, representing >1000-fold selectivity for NK1 over NK2/NK3
Conditions	Rat brain coronal sections; autoradiography; [³H][Sar9,Met(O2)11]-SP at ~0.5 nM; competition with unlabeled tachykinins at 1 μM

Why This Matters

Demonstrated functional inactivity at NK2 and NK3 receptors means that [Sar9,Met(O2)11]-SP can be used as a clean NK1 probe in tissues co-expressing multiple tachykinin receptor subtypes, avoiding the confounding receptor cross-talk that complicates experiments using native Substance P.

• [1] Dam TV, Escher E, Quirion R. Autoradiographic distribution of brain neurokinin-1/substance P receptors using a highly selective ligand [3H]-[Sar9,Met(O2)11]-substance P. Brain Res. 1990;531(1-2):333-337. PMID: 1705154. View Source

Enhanced Submucosal Neuron Depolarization vs. Senktide

In intracellular recordings from guinea pig ileum submucosal neurons, the NK1-selective agonist [Sar9,Met(O2)11]-SP depolarized 100% of neurons examined with an EC50 of 2 nM. By comparison, the NK3-selective agonist senktide depolarized only approximately 50% of neurons and required a 10-fold higher concentration (EC50 = 20 nM) to achieve its effect [1]. The NK2-selective agonist [Ala5,β-Ala8]NKA-(4-10) had no effect on membrane potential at any concentration tested [1]. This demonstrates not only a quantitative potency advantage at the neuronal level but also a qualitatively greater neuronal population engagement—an important parameter for studies of enteric neural circuitry where incomplete neuronal recruitment by alternative agonists would produce partial and potentially misleading functional readouts.

Neuron Depolarization vs. Senktide

Head-to-head

EC50 2 nM (100% neurons) vs. 20 nM (50% neurons) for senktide. 10-fold higher potency and universal neuronal engagement in guinea pig ileum.

Supports complete enteric neural circuit mapping at minimal effective concentrations.

NK2-selective agonist showed no depolarization activity.

Evidence Dimension	EC50 for depolarization of guinea pig ileum submucosal neurons
Target Compound Data	[Sar9,Met(O2)11]-SP EC50 = 2 nM; depolarized 100% of neurons examined
Comparator Or Baseline	Senktide (NK3-selective): EC50 = 20 nM, depolarized ~50% of neurons; NK2 agonist [Ala5,β-Ala8]NKA-(4-10): no effect on any neuron
Quantified Difference	10-fold lower EC50; activates twice the neuronal population compared to the NK3 agonist; NK2 agonist completely inactive
Conditions	Guinea pig ileum submucosal preparation; intracellular recording with sharp microelectrodes; agonists applied by superfusion

Why This Matters

The combination of highest potency and universal neuronal engagement makes [Sar9,Met(O2)11]-SP the most efficient and complete NK1 agonist for electrophysiological mapping of submucosal neural circuits, minimizing the concentration required and ensuring maximum neuronal sampling.

• [1] MacNaughton WK, Moore BA, Vanner SJ. Cellular pathways mediating tachykinin-evoked secretomotor responses in guinea pig ileum. Am J Physiol. 1997;273(5 Pt 1):G1127-34. PMID: 9374711. View Source

Key Research Applications of [Sar9,Met(O2)11]-SP

High-Resolution NK1 Autoradiography & Binding

When mapping NK1 receptor distribution in tissue sections or performing saturation/competition binding assays, [Sar9,Met(O2)11]-Substance P TFA provides the highest affinity among available radiolabeled tachykinin ligands. Its 2- to 4-fold higher affinity over Bolton-Hunter SP [1] and the virtual absence of NK2/NK3 cross-reactivity [2] enable cleaner autoradiographic signals and more accurate Bmax/Kd determinations, particularly in brain regions with mixed tachykinin receptor expression such as the hippocampal formation.

NK1-Specific Central Grooming Behavioral Assays

For studies investigating central NK1 receptor-mediated behaviours and screening of novel NK1 antagonists, [Sar9,Met(O2)11]-SP TFA is the only selective agonist that reliably elicits grooming behaviour in rats upon i.c.v. administration. Septide, despite being equipotent on cardiovascular parameters, fails to produce this behavioural signature [3]. This exclusive readout provides a specific, quantifiable endpoint for evaluating antagonist efficacy, receptor desensitization protocols, and structure-activity relationship studies focused on central NK1 pharmacology.

GPCR Binding Kinetics & Residence Time Studies

The 8-fold slower dissociation kinetics of [Sar9,Met(O2)11]-SP relative to septide [4] make this compound the agonist of choice for experiments requiring prolonged NK1 receptor occupancy, such as washout-resistant signalling assays, kinetic competition binding studies, and investigations of ligand-receptor residence time–efficacy relationships in recombinant or native NK1-expressing cell systems (e.g., U373MG, U-251 MG, or CHO-NK1).

Enteric Electrophysiology & Ion Transport Studies

In isolated gut preparations where complete and potent NK1 receptor activation is required to map submucosal neural circuits or measure secretomotor responses, [Sar9,Met(O2)11]-SP TFA depolarizes 100% of submucosal neurons at the lowest EC50 among tachykinin agonists (2 nM vs 20 nM for the NK3 agonist senktide) [5]. This ensures full neuronal recruitment at minimal agonist concentrations, reducing desensitization and enabling precise pharmacological dissection of NK1- vs NK3-mediated components of enteric neurotransmission.

Application

Selection Property

Validation Focus

NK1 Receptor Autoradiography & Binding

High-affinity NK1 probe

Autoradiographic signal-to-noise ratio and Bmax/Kd accuracy

Central NK1 Behavioral Studies

Specific grooming behavior endpoint

Antagonist efficacy screening and receptor desensitization protocols

GPCR Binding Kinetics & Residence Time

Slow receptor dissociation kinetics

Washout-resistant signaling and kinetic competition binding assays

Enteric Electrophysiology & Ion Transport

Broad neuronal engagement profile

Complete neuronal recruitment and EC50 in submucosal circuits

• [1] Lew R, Geraghty DP, Drapeau G, Regoli D, Burcher E. Binding characteristics of [125I]Bolton-Hunter [Sar9,Met(O2)11]substance P, a new selective radioligand for the NK1 receptor. Eur J Pharmacol. 1990;184(1):97-108. PMID: 1698645. View Source
• [2] Dam TV, Escher E, Quirion R. Autoradiographic distribution of brain neurokinin-1/substance P receptors using a highly selective ligand [3H]-[Sar9,Met(O2)11]-substance P. Brain Res. 1990;531(1-2):333-337. PMID: 1705154. View Source
• [3] Cellier E, Fayolle C, Hipskind PA, Iyengar S, Couture R. Characterization of central and peripheral effects of septide with the use of five tachykinin NK1 receptor antagonists in the rat. Br J Pharmacol. 1999;127(3):717-728. PMID: 10401563. View Source
• [4] Nederpelt I, Bleeker D, Tuijt B, IJzerman AP, Heitman LH. Kinetic binding and activation profiles of endogenous tachykinins targeting the NK1 receptor. Biochem Pharmacol. 2016;118:88-95. View Source
• [5] MacNaughton WK, Moore BA, Vanner SJ. Cellular pathways mediating tachykinin-evoked secretomotor responses in guinea pig ileum. Am J Physiol. 1997;273(5 Pt 1):G1127-34. PMID: 9374711. View Source